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For researchers, scientists, and professionals in drug development, utilizing patented

technologies is often a crucial component of innovative projects. When these technologies fall

under the purview of patent pools managed by entities like MPEG LA, now part of Via

Licensing Alliance, understanding the licensing process is paramount. This document provides

detailed application notes and protocols for securing licenses for academic research projects,

ensuring compliance and smooth project progression.

Understanding the Landscape: No Formal Academic
Program
It is important to note that Via Licensing Alliance, the successor to MPEG LA, does not

currently offer a publicly advertised, standardized academic or non-commercial research

licensing program. Licensing of their patent portfolios, which include standards essential to

technologies like AVC/H.264 and HEVC/H.265, is primarily geared towards commercial entities

with corresponding royalty structures.

However, the absence of a formal program does not preclude the possibility of securing a

license for academic research. Such requests are typically handled on a case-by-case basis,
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necessitating a direct approach to Via Licensing Alliance.

Protocol for Initiating a Licensing Inquiry
Given the lack of a formal application process, researchers must proactively initiate contact and

provide a comprehensive overview of their project. The following protocol outlines the

recommended steps:

Step 1: Thorough Project Evaluation

Before contacting Via Licensing Alliance, conduct a thorough internal review of your research

project to determine the specific MPEG LA/Via Licensing Alliance-managed patents that are

essential to your work. This involves:

Identifying the specific video coding standard(s) being used: Pinpoint whether your research

involves AVC (H.264), HEVC (H.265), or other standards managed by Via Licensing Alliance.

Detailing the implementation: Document how the patented technology will be used within

your research. Is it for encoding, decoding, transmission, or a novel application?

Defining the scope of use: Clearly outline the purpose and duration of the use of the

patented technology within the research project.

Step 2: Preparation of a Formal Inquiry

Draft a formal inquiry to Via Licensing Alliance. This communication should be professional,

concise, and contain all the pertinent information for them to assess your request. The inquiry

should include:

Introduction of the Research Institution: Briefly describe your university or research

institution, highlighting its non-profit and academic nature.

Principal Investigator and Research Team: Provide the names and contact information of the

principal investigator and key members of the research team.

Project Abstract: A clear and concise summary of the research project, its objectives, and its

potential scientific contributions.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Patents in Question: List the specific patent pool(s) for which a license is being

sought.

Detailed Description of Use: As determined in Step 1, provide a detailed explanation of how

the patented technology will be utilized in the project.

Non-Commercial Assurance: Explicitly state that the project is for non-commercial, academic

research purposes only and that there will be no commercialization of any product or service

directly resulting from the use of the licensed patents during the research phase.

Proposed Licensing Terms: While Via Licensing Alliance will ultimately determine the terms,

you can propose a no-fee or low-cost research license for the duration of the project.

Step 3: Contacting Via Licensing Alliance

Once the formal inquiry is prepared, the next step is to submit it to Via Licensing Alliance.

Primary Point of Contact: It is recommended to direct your inquiry to their general licensing

department. Contact information can be found on the Via Licensing Alliance website. While a

specific contact for academic inquiries is not listed, a general inquiry will be routed to the

appropriate department.

Step 4: Negotiation and Agreement

After submitting your inquiry, be prepared for a dialogue with Via Licensing Alliance. This may

involve follow-up questions to further clarify the nature of your research and the scope of the

patent use. The goal is to negotiate a license agreement that is amenable to both parties. Key

aspects of the negotiation will likely include:

License Fee: Advocate for a waiver or a significant reduction of licensing fees based on the

academic, non-commercial nature of your project.

Scope of License: Ensure the license grant is broad enough to cover all intended research

activities.

Confidentiality: Be prepared to agree to confidentiality clauses regarding the terms of the

license.
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Reporting: Understand any reporting requirements that may be part of the agreement.

Quantitative Data Summary
As licensing for academic research is handled on a case-by-case basis, there is no

standardized quantitative data on licensing fees. However, for context, the following table

summarizes the typical royalty structure for commercial use of the HEVC/H.265 patent

portfolio, which can serve as a point of reference during negotiations, emphasizing the need for

different terms for non-commercial research.

Product Category
Royalty Rate (Commercial

Use)

Annual Enterprise Cap

(Commercial Use)

HEVC Product First 100,000 units/year: $0
After first 100,000 units/year:

$0.20 per unit

Note: This data is for informational purposes regarding commercial licensing and should be

used to highlight the distinction of academic research during negotiations.

Key Experimental Protocols
The primary "experiment" in this context is the successful acquisition of a research license. The

following protocol details the methodology for this process:

Protocol 1: Project Patent-Use Assessment

Objective: To identify and document the specific patented technologies essential to the

research project.

Materials: Project proposals, technical specifications, list of MPEG LA/Via Licensing Alliance

patent pools.

Procedure:

1. The research team will convene to review the project's technical implementation.
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2. Identify all instances where video encoding, decoding, or transmission utilizing standards

like AVC or HEVC will occur.

3. Consult the Via Licensing Alliance website to confirm that the identified standards are

covered by their patent pools.

4. Create a detailed internal document outlining each instance of patent use, the specific

standard involved, and the purpose within the research.

Expected Outcome: A comprehensive internal report detailing the project's reliance on Via

Licensing Alliance-managed patents.

Protocol 2: Formal Licensing Inquiry Submission

Objective: To formally request a research license from Via Licensing Alliance.

Materials: Prepared formal inquiry letter (as described in "Protocol for Initiating a Licensing

Inquiry"), contact information for Via Licensing Alliance.

Procedure:

1. Address the formal inquiry to the licensing department of Via Licensing Alliance.

2. Send the inquiry via email and registered mail to ensure receipt.

3. Log the date of submission and set a reminder for follow-up.

Expected Outcome: Successful delivery of the licensing inquiry and initiation of

communication with Via Licensing Alliance.

Visualizing the Process
To further clarify the application and negotiation workflow, the following diagrams have been

created using the DOT language.
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Caption: Application and Negotiation Workflow

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b16081214/docs?utm_src=pdf-body-img#navigating-mpeg-la-patent-licensing-for-academic-research-a-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher / 
Institution

Academic Research Project

Conducts

License Agreement

Requests

MPEG LA / Via Licensing Alliance 
Essential Patents

Utilizes

Governed by

Enables

Click to download full resolution via product page

Caption: Logical Relationships in Licensing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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